Cas no 1805240-20-3 (2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine
• CAS No: 1805240-20-3
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• CID: 4799880
• Update Time: 2025-06-09

2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H4F4N2/c7-2-1-3(8)6(11)12-4(2)5(9)10/h1,5H,(H2,11,12)
• InChI Key： AFYRVTFEBDWGEI-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N)N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine

Introduction to 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine (CAS No. 1805240-20-3)

2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine, with the CAS number 1805240-20-3, is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structure, which includes an amino group, multiple fluorine atoms, and a difluoromethyl substituent on a pyridine ring. These features contribute to its remarkable chemical stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine has been the subject of numerous studies, with researchers exploring various methods to optimize its production. One notable approach involves the use of transition metal-catalyzed reactions, which have shown promise in achieving high yields and selectivity. For instance, a recent study published in the Journal of Organic Chemistry detailed a palladium-catalyzed cross-coupling reaction that efficiently produced this compound with excellent purity and yield. This method not only simplifies the synthetic route but also reduces the environmental impact by minimizing waste generation.

In the realm of medicinal chemistry, 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine has shown potential as a building block for the development of novel therapeutic agents. Its fluorinated structure imparts unique pharmacological properties, such as enhanced metabolic stability and improved bioavailability. These characteristics are particularly valuable in the design of drugs targeting specific biological pathways. For example, researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the synthesis of a new class of antiviral agents that exhibit potent activity against several RNA viruses, including influenza and SARS-CoV-2.

Beyond its applications in drug discovery, 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine has also found utility in other areas of chemical research. Its ability to form stable complexes with various metal ions makes it an attractive candidate for use in coordination chemistry and materials science. Recent studies have explored its potential as a ligand in metal-catalyzed reactions, where it has demonstrated excellent coordination properties and catalytic efficiency. Additionally, its unique electronic properties have led to investigations into its use as a functional material in electronic devices and sensors.

The safety and environmental impact of 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine have also been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity when handled properly and under controlled conditions. However, like many organic compounds, it should be used with appropriate safety measures to ensure the well-being of laboratory personnel and the environment. Proper handling guidelines include wearing personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, 2-Amino-3,5-difluoro-6-(difluoromethyl)pyridine (CAS No. 1805240-20-3) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, coordination chemistry, and materials science. Its unique chemical structure and properties make it an essential building block for the development of advanced materials and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.